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Essential Safety and Handling Guide for Ethyl
Pyruvate-d3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl pyruvate-d3 in a laboratory setting. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this compound.

Personal Protective Equipment (PPE)
When handling Ethyl pyruvate-d3, which is a flammable liquid and vapor, a comprehensive

approach to personal safety is critical. The following personal protective equipment is

mandatory to minimize exposure and ensure safety.
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PPE Category Required Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended for

larger quantities or when

splashing is possible.[1][2]

Must be compliant with

government standards such as

NIOSH (US) or EN 166 (EU).

[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected

before use and disposed of

properly after handling the

chemical.[1][2] Use proper

glove removal technique to

avoid skin contact.[1][2]

Body Protection

Laboratory coat. For larger

quantities or risk of splashing,

impervious or flame-retardant

antistatic protective clothing is

required.[1][2][3]

Protective clothing should be

selected based on the specific

workplace hazards and

exposure duration.[4]

Respiratory Protection

Not typically required with

adequate ventilation. If

ventilation is insufficient or for

large spills, use a full-face

respirator with appropriate

cartridges (e.g., type ABEK

(EN 14387) or NIOSH-

approved).[1][2]

A self-contained breathing

apparatus should be worn in

case of fire.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of Ethyl pyruvate is fundamental to its safe

handling. Note that the properties of Ethyl pyruvate-d3 are expected to be nearly identical to

those of Ethyl pyruvate.
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Property Value

Physical State Colorless to pale yellow liquid[1][4]

Molecular Formula C5H8O3[2][4][5]

Molecular Weight 116.12 g/mol [2][4]

Boiling Point 144-150°C[4][6]

Melting Point -58°C[4][6]

Flash Point 45-46°C[4][6]

Specific Gravity 1.045[4][6]

Solubility Soluble in water[6]

Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established for Ethyl pyruvate.[4]

Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]

Keep away from heat, sparks, open flames, and other sources of ignition as the substance is

flammable.[1][3][4][5]

Ground and bond containers and receiving equipment to prevent static discharge.[3][4][5][7]

Use non-sparking tools.[4][5][7]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe fumes or vapors.[2][4]
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Wash hands thoroughly after handling.[1][2][4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][5]

Keep the container tightly closed.[1][3][4][5]

The recommended storage temperature is 2-8°C.[3][4]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1][2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is necessary.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3][4]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[4] Seek immediate medical attention.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[2][4] Seek immediate medical attention.[2][3][4]

Spill Response:

Evacuate the area and remove all sources of ignition.[2][4]

Ensure adequate ventilation.[4][7]

Wear appropriate PPE as described in Section 1.[4][8]
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For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.[4][5]

Prevent the spill from entering drains or waterways.[2][4]

Fire Fighting:

Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam to extinguish.

[4]

Firefighters should wear a self-contained breathing apparatus and full protective gear.[4][7]

Disposal Plan
Proper disposal of Ethyl pyruvate-d3 and its containers is essential to protect the environment

and comply with regulations.

Chemical Disposal: Dispose of as hazardous waste.[4] This material and its container must

be disposed of at a hazardous or special waste collection point.[5] It is recommended to burn

in a chemical incinerator equipped with an afterburner and scrubber.[1][2] Always consult

federal, state, and local regulations for proper disposal.[4]

Contaminated Packaging: Do not reuse empty containers as they may retain product

residue.[4][5] Dispose of them as unused product in accordance with official regulations.[4][5]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Ethyl pyruvate-
d3 from receipt to disposal.
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Caption: A workflow diagram illustrating the key steps for the safe handling of Ethyl pyruvate-
d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3044194?utm_src=pdf-body
https://www.benchchem.com/product/b3044194?utm_src=pdf-body
https://www.benchchem.com/product/b3044194?utm_src=pdf-custom-synthesis
http://www.mu-intel.com/upload/msds/20180330022949.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1914938506_ETHYLPYRUVATE-CASNO-617-35-6-MSDS.pdf
https://www.chemicalbook.com/msds/ethyl-pyruvate.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2czhlaDVrYWc0bjUxM2Fhdms1ZGNpMXFmbGVsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEMDU0XzYxNy0zNS02X0V0aHlsIHB5cnV2YXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRDA1NF82MTctMzUtNl9FdGh5bCUyMHB5cnV2YXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--7d30ca82b56608086f18bb3b89e6666d411ff1e5/MetaSci_MSID054_617-35-6_Ethyl%20pyruvate.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15045&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC118945000&countryCode=US&language=en
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-Y1362-10.1.pdf
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MM_NF-TMS-005-C&DocumentType=MSD&DocumentId=638130_SDS_DE_DE.PDF&DocumentUID=339300967&Language=DE&Country=DE&Origin=PDP
https://www.benchchem.com/product/b3044194#personal-protective-equipment-for-handling-ethyl-pyruvate-d3
https://www.benchchem.com/product/b3044194#personal-protective-equipment-for-handling-ethyl-pyruvate-d3
https://www.benchchem.com/product/b3044194#personal-protective-equipment-for-handling-ethyl-pyruvate-d3
https://www.benchchem.com/product/b3044194#personal-protective-equipment-for-handling-ethyl-pyruvate-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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